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Compound of Interest

Compound Name: Ala-Phe-Pro-pNA

Cat. No.: B1445321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock solutions of the

chromogenic substrate Ala-Phe-Pro-pNA (Alanine-Phenylalanine-Proline-p-nitroanilide). This

substrate is primarily used in assays to measure the activity of tripeptidyl peptidase. Adherence

to this protocol will ensure the preparation of accurate and stable stock solutions for reliable

and reproducible experimental results.

Quantitative Data Summary
For ease of use, the following table summarizes the key quantitative parameters for Ala-Phe-
Pro-pNA and recommended concentrations for stock solutions.

Parameter Value Source

CAS Number 201732-35-6 [1]

Molecular Weight 453.49 g/mol [1]

Recommended Solvent Dimethyl sulfoxide (DMSO) [2]

Typical Stock Concentrations 1 mM, 5 mM, 10 mM [2]

Short-Term Storage -20°C (up to 1 month) [1][2]

Long-Term Storage -80°C (up to 6 months) [1][2]
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Experimental Protocol: Preparation of a 10 mM Ala-
Phe-Pro-pNA Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of Ala-Phe-Pro-pNA in

DMSO.

Materials:

Ala-Phe-Pro-pNA (powder)

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes (e.g., 1.5 mL)

Pipettes and sterile pipette tips

Vortex mixer

Water bath or heat block (optional, set to 37°C)

Ultrasonic bath (optional)

Analytical balance

Procedure:

Equilibrate Reagents: Allow the vial of Ala-Phe-Pro-pNA powder and the anhydrous DMSO

to come to room temperature before opening to prevent condensation of moisture.

Weigh the Peptide: Accurately weigh out the desired amount of Ala-Phe-Pro-pNA powder

using an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you

would need 4.535 mg of the peptide (see calculation below).

Calculation:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 453.49 g/mol x 1000 mg/g = 4.535 mg
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Dissolve in DMSO:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the weighed Ala-Phe-Pro-pNA. For a 10 mM solution with 4.535 mg of peptide, add 1 mL

of DMSO.

Vortex the tube for 30-60 seconds to facilitate dissolution.

Aid Dissolution (if necessary): If the peptide does not fully dissolve, you can gently warm the

solution to 37°C and sonicate in an ultrasonic bath for a short period.[2] Visually inspect the

solution to ensure there are no visible particles.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the peptide,

aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes.[2] The

volume of the aliquots should be appropriate for your typical experimental needs.

Storage:

For short-term storage (up to one month), store the aliquots at -20°C.[1][2]

For long-term storage (up to six months), store the aliquots at -80°C.[1][2]

Experimental Workflow
The following diagram illustrates the step-by-step workflow for preparing the Ala-Phe-Pro-pNA
stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. abmole.com [abmole.com]

2. glpbio.com [glpbio.com]

To cite this document: BenchChem. [Step-by-Step Guide for Preparing Ala-Phe-Pro-pNA
Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1445321#step-by-step-guide-for-preparing-ala-phe-
pro-pna-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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